Cas no 1805953-01-8 (2-Chloro-6-fluoro-3-mercaptopyridine)

• Product Name: 2-Chloro-6-fluoro-3-mercaptopyridine
• CAS No: 1805953-01-8
• MF: C₅H₃ClFNS
• MW: 163.600422143936
• CID: 4902365
• Update Time: 2025-10-29

2-Chloro-6-fluoro-3-mercaptopyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-fluoro-3-mercaptopyridine

• Inchi： 1S/C5H3ClFNS/c6-5-3(9)1-2-4(7)8-5/h1-2,9H
• InChI Key： ZQXGRAFZVCLOLI-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(N=1)F)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 103
• XLogP3: 2.4
• Topological Polar Surface Area: 13.9

Additional information on 2-Chloro-6-fluoro-3-mercaptopyridine

2-Chloro-6-fluoro-3-mercaptopyridine: A Comprehensive Overview

The compound 2-Chloro-6-fluoro-3-mercaptopyridine (CAS No. 1805953-01-8) is a heterocyclic aromatic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the pyridine family, characterized by a six-membered ring containing one nitrogen atom. The presence of chlorine and fluorine substituents at positions 2 and 6, respectively, along with a mercapto group (-SH) at position 3, imparts unique electronic and structural properties to this molecule.

Recent studies have highlighted the importance of 2-Chloro-6-fluoro-3-mercaptopyridine in the development of novel pharmaceutical agents. The compound's ability to act as a precursor in the synthesis of bioactive molecules has been extensively explored. For instance, researchers have utilized this compound to synthesize derivatives with potential anti-inflammatory and antioxidant properties. The strategic placement of halogen atoms (chlorine and fluorine) enhances the molecule's stability and reactivity, making it an ideal candidate for further functionalization.

The synthesis of 2-Chloro-6-fluoro-3-mercaptopyridine involves a multi-step process that typically begins with the chlorination and fluorination of pyridine derivatives. The introduction of the mercapto group at position 3 is achieved through nucleophilic substitution reactions, often utilizing thiourea or other sulfur-containing reagents. This process requires precise control over reaction conditions to ensure high yields and purity of the final product.

In terms of applications, 2-Chloro-6-fluoro-3-mercaptopyridine has shown promise in the field of materials science. Its ability to form stable coordination complexes with metal ions has led to its use in the development of new catalysts and sensors. Recent research has demonstrated that this compound can serve as a building block for constructing metalloorganic frameworks (MOFs) with enhanced catalytic activity and selectivity.

The electronic properties of 2-Chloro-6-fluoro-3-mercaptopyridine make it an attractive candidate for use in organic electronics. The presence of electron-withdrawing groups (chlorine and fluorine) at positions 2 and 6 increases the molecule's electron-deficient nature, which is beneficial for applications in semiconducting materials. Additionally, the mercapto group at position 3 facilitates easy attachment to various surfaces, enabling its use in nanotechnology applications.

From an environmental standpoint, 2-Chloro-6-fluoro-3-mercaptopyridine exhibits moderate biodegradability under aerobic conditions. However, its persistence in aquatic environments necessitates careful handling during industrial processes to minimize ecological impact. Regulatory guidelines for handling such compounds emphasize proper waste management and disposal practices to ensure compliance with environmental standards.

In conclusion, 2-Chloro-6-fluoro-3-mersapto pyridine (CAS No. 1805953 -01 -8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methodologies and application-oriented research, positions it as a valuable tool in modern chemistry and materials science.